Cas no 1025719-20-3 (2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole)

• Product Name: 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole
• CAS No: 1025719-20-3
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• MDL: MFCD12407273
• CID: 1134226
• PubChem ID: 56973127
• Update Time: 2025-05-25

2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole
• Z2049902876
• 2-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZO[D]OXAZOLE
• SY130008
• EN300-6491541
• A922130
• AC2726
• DTXSID00719887
• 2-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoxazole
• DB-150291
• CS-0368839
• Benzoxazole, 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methylbenzoxazole-7-boronic Acid Pinacol Ester
• MFCD12407273
• MB11943
• AS-79069
• 1025719-20-3
• 2-METHYL-7-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-BENZOXAZOLE

• MDL： MFCD12407273
• Inchi： 1S/C14H18BNO3/c1-9-16-11-8-6-7-10(12(11)17-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
• InChI Key： ZXAPMRKCTBADND-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3C=2OC(C)=N3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1379736g/mol
• Monoisotopic Mass: 259.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole

Research Brief on 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole (CAS: 1025719-20-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole (CAS: 1025719-20-3) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This boronic ester derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry for constructing biaryl and heteroaryl scaffolds. Recent studies highlight its utility in developing kinase inhibitors and fluorescent probes for biological imaging.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its boronate moiety to introduce diverse aromatic systems, yielding compounds with sub-nanomolar potency against BTK and improved selectivity profiles compared to existing therapeutics. The structural flexibility imparted by this intermediate allowed for fine-tuning of pharmacokinetic properties, addressing key challenges in autoimmune disease drug development.

In chemical biology applications, the benzoxazole core of this compound has shown remarkable potential as a fluorophore. A recent Nature Chemical Biology publication reported its incorporation into activity-based probes for monitoring protease activity in live cells. The electron-withdrawing effect of the boronic ester group was found to significantly enhance the quantum yield of the fluorophore, enabling sensitive detection of enzymatic activity with minimal background signal.

From a synthetic chemistry perspective, the stability of the pinacol boronic ester group in 1025719-20-3 has been the subject of optimization studies. A 2024 ACS Catalysis paper detailed novel palladium catalyst systems that improve the coupling efficiency of this substrate, particularly for challenging heterocyclic partners. These advancements have reduced typical catalyst loadings from 5 mol% to 0.5 mol% while maintaining excellent yields, representing significant progress for sustainable pharmaceutical manufacturing.

The compound's safety profile and handling characteristics have also been recently evaluated. Toxicology studies in Drug Metabolism Reviews (2023) indicate favorable in vitro metabolic stability, with the boronic ester group showing controlled hydrolysis rates under physiological conditions. This property makes it particularly valuable for prodrug strategies where controlled release of active species is desired.

Looking forward, several pharmaceutical companies have included derivatives of 1025719-20-3 in their preclinical pipelines, particularly for oncology and inflammation targets. The compound's versatility in structure-activity relationship exploration continues to make it a valuable building block in drug discovery programs. Current research efforts are focusing on expanding its applications to PROTAC development and covalent inhibitor design, leveraging the reactivity of the boronic acid derivative formed in situ.